![molecular formula C14H16N2O B5179374 (9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide](/img/structure/B5179374.png)
(9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide
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Overview
Description
(9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide, also known as THNMF, is a synthetic compound that has gained attention for its potential use in scientific research. THNMF has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments. In
Mechanism of Action
The mechanism of action of (9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide is not fully understood, but it is believed to act on multiple targets in the body. It has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which can cause damage to cells and tissues. This compound has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes in the brain, which can protect against oxidative stress. This compound has also been shown to increase the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using (9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide in laboratory experiments is its relatively low cost and availability. This compound is also stable and has a long shelf life, which makes it easy to store and transport. One limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on (9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the identification of the specific targets and mechanisms of action of this compound. This information could be used to develop new drugs that are more effective and have fewer side effects. Finally, there is a need for more research on the potential uses of this compound in the treatment of neurodegenerative diseases and cancer.
Synthesis Methods
(9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide can be synthesized by reacting 9-methylcarbazole with formic acid in the presence of a catalyst. The resulting product is a white solid with a melting point of 200-202°C.
Scientific Research Applications
(9-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use in the treatment of cancer.
Properties
IUPAC Name |
N-(9-methyl-1,2,3,4-tetrahydrocarbazol-1-yl)formamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c1-16-13-8-3-2-5-10(13)11-6-4-7-12(14(11)16)15-9-17/h2-3,5,8-9,12H,4,6-7H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZJRBYKXZCWPCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C3=C1C(CCC3)NC=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.